Cas no 856957-26-1 ((3-Bromophenyl)(pyridin-2-YL)methanol)

• Product Name: (3-Bromophenyl)(pyridin-2-YL)methanol
• CAS No: 856957-26-1
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• MDL: MFCD11976391
• CID: 4524358
• PubChem ID: 59824904
• Update Time: 2025-05-20

(3-Bromophenyl)(pyridin-2-YL)methanol Chemical and Physical Properties

Names and Identifiers

• W19096
• 1-bromo-3-[1-hydroxy-1-(2-pyridyl)methyl]benzene
• AS-62822
• CS-0060612
• (3-bromophenyl)-pyridin-2-ylmethanol
• (3-BROMOPHENYL)(PYRIDIN-2-YL)METHANOL
• A-(3-BROMOPHENYL)-2-PYRIDINEMETHANOL
• AKOS037645729
• SCHEMBL11968461
• 856957-26-1
• DB-420106
• 2-pyridinemethanol,a-(3-bromophenyl)-
• (3-Bromophenyl)(pyridin-2-YL)methanol

• MDL： MFCD11976391
• Inchi： 1S/C12H10BrNO/c13-10-5-3-4-9(8-10)12(15)11-6-1-2-7-14-11/h1-8,12,15H
• InChI Key： OVCVMUBRUFGNEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CN=1)O

Computed Properties

• Exact Mass: 262.99458Da
• Monoisotopic Mass: 262.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (3-Bromophenyl)(pyridin-2-YL)methanol

(3-Bromophenyl)(pyridin-2-YL)methanol: A Comprehensive Overview

The compound (3-Bromophenyl)(pyridin-2-YL)methanol, identified by the CAS number 856957-26-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of (3-Bromophenyl)(pyridin-2-YL)methanol consists of a methanol group attached to a pyridine ring at the 2-position and a bromophenyl group at the 3-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of the bromine atom introduces additional reactivity, which has been exploited in various synthetic pathways.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under different conditions. Studies have shown that (3-Bromophenyl)(pyridin-2-YL)methanol exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its solubility properties have been optimized for use in polar and non-polar solvents, enhancing its versatility in chemical reactions.

In terms of applications, this compound has found utility in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to form stable complexes with metal ions has led to its use in catalytic processes, where it serves as an efficient ligand. Furthermore, recent advancements have explored its role in polymer chemistry, where it acts as a monomer for synthesizing novel polymeric materials with tailored properties.

The synthesis of (3-Bromophenyl)(pyridin-2-YL)methanol involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's reliability for large-scale production. The use of green chemistry principles in its synthesis has also been documented, aligning with global efforts to reduce environmental impact.

From an environmental standpoint, studies have assessed the biodegradability of this compound under various conditions. Results indicate that it undergoes slow degradation in aqueous environments, necessitating careful handling and disposal protocols to minimize ecological risks.

In conclusion, (3-Bromophenyl)(pyridin-2-YL)methanol stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern chemical research and development.